Cas no 121943-09-7 (1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine dimethanesulfonate)

• Product Name: 1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine dimethanesulfonate
• CAS No: 121943-09-7
• MF: C₃₃H₃₈N₂O₆S₃
• MW: 654.859625339508
• CID: 1213350
• PubChem ID: 3078617
• Update Time: 2025-04-20

1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine dimethanesulfonate
• 1-benzhydryl-4-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazine,methanesulfonic acid
• 121943-09-7
• DTXSID90924029
• Piperazine, 1-(10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-(diphenylmethyl)-, dimethanesulfonate
• 1-(10,11-Dihydrodibenzo(b,f)thiepin-10-yl)-4-(diphenylmethyl)piperazine dimethanesulfonate
• Methanesulfonic acid--1-(10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-(diphenylmethyl)piperazine (2/1)

• Inchi： 1S/C31H30N2S.2CH4O3S/c1-3-11-24(12-4-1)31(25-13-5-2-6-14-25)33-21-19-32(20-22-33)28-23-26-15-7-9-17-29(26)34-30-18-10-8-16-27(28)30;2*1-5(2,3)4/h1-18,28,31H,19-23H2;2*1H3,(H,2,3,4)
• InChI Key： DPCBQWSWEZMVAF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC(C2C=CC=CC1=2)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1.S(C)(=O)(=O)O.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 654.18944
• Monoisotopic Mass: 654.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 694
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Boiling Point: 567.9°C at 760 mmHg
• Flash Point: 297.3°C
• PSA: 115.22